Cas no 37558-16-0 (Phorbol 12,13-dibutyrate)

• Product Name: Phorbol 12,13-dibutyrate
• CAS No: 37558-16-0
• Molecular Formula: C₂₈H₄₀O₈
• Molecular Weight: 504.6124
• CID: 306370
• PubChem ID: 24898178

Phorbol 12,13-dibutyrate Properties

Names and Identifiers

• Butanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diylester
• Butanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydro...
• Butanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-te
• Phorbol 12,13-dibutyrate
• Phorbol 12,13-dibutyrate,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-Decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9,9a-diylbu
• Phorbol-12,13-dibutyrate
• (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-Decahydro-4a,7b-dihydroxy-3-(hydroxyMethyl)-1,1,6,8-tetraMethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9,9a-diylbu
• PDBU
• Phorbol 12,13-dibutanoate
• Phorbol 12,13-dibutyrate,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-Decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9,9a-diylbutanoicacidester
• PHORBOL 12,13-DIBUTYRATE,4BETA
• Phorbol dibutyrate
• SCHEMBL162855
• (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulene-9,9a-diyl dibutanoate
• NSC 622507
• NSC-622507
• Q7187368
• Butanoic acid, 1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9ah-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester, (1aR-(1a-alpha,1b-beta,4a-beta,7a-alpha,7b-alpha,8-alpha,9-beta,9a-alpha))-
• DTXSID50958628
• Butanoic acid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester
• MS-29372
• CS-0014826
• BQJRUJTZSGYBEZ-YVQNUNKESA-N
• Butanoic acid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl ester
• CHEMBL27768
• [butanoyloxy-dihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] butanoate
• Phorbol 12,13-dibutyrate, >=98% (TLC), powder
• NCGC00163607-01
• PKC Activator II
• [(1S,2S,6R,10S,11R,13S,14R,15R)-13-butanoyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] butanoate
• [3H]-Phorbol 12,13-Dibutyrate
• 4-.beta.-Phorbol 12,13-dibutyrate
• NSC622507
• CHEBI:17598
• PHORBOL12,13-DIBUTYRATE
• HSCI1_000181
• MFCD00036783
• Butanoic acid, diester with 1,1a,1b,4,4a,7a,7b,8,9,9a-decahydro-4a,7b,9,9a-tetrahydro-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5H-cyclopropya(3,4)benz(1,2-e)azulen-5-one, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
• Butanoic acid, 1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
• C03634
• 37558-16-0
• HY-18985
• AKOS024458006
• BRD-K81365681-001-01-8
• SR-05000002331-3
• Phorbol 12,13-Dibutyrate >99%
• Butanoic acid, (1aR,1bS,4aR,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester
• SR-05000002331
• 67MX82CL58
• 61557-88-8
• 4Alpha-Phorbol 12,13-Dibutyrate
• (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1a,1b,4,4a,5,7a,7b,8,9,9a-Decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9,9a-diyl butanoic acid ester
• UNII-67MX82CL58
• Phorbol dibutyrate;PDBu
• SR-05000002331-2
• CCG-208247
• G12092
• Phorbol-12
• DA-76825

• MDL： MFCD00036783
• InChIKey： BQJRUJTZSGYBEZ-YVQNUNKESA-N
• Inchi： InChI=1S/C28H40O8/c1-7-9-20(30)35-24-16(4)27(34)18(22-25(5,6)28(22,24)36-21(31)10-8-2)12-17(14-29)13-26(33)19(27)11-15(3)23(26)32/h11-12,16,18-19,22,24,29,33-34H,7-10,13-14H2,1-6H3
• SMILES： CCCC(OC1C(C)C2(O)C3C=C(C)C(=O)C3(O)CC(=CC2C2C(C)(C)C12OC(CCC)=O)CO)=O

Computed Properties

• Exact Mass: 504.27200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 504.272318
• Heavy Atom Count: 36
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Surface Charge: 0
• Topological Polar Surface Area: 130

Experimental Properties

• LogP: 2.63210
• PSA: 130.36000
• Refractive Index: 1.4480 (estimate)
• Boiling Point: 513.95°C (rough estimate)
• Flash Point: 199.3°C
• Solubility: H2O: 30 μM
• Density: 1.1270 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids